Cas no 1706454-33-2 (3-{3-methylimidazo[1,2-a]pyrimidin-2-yl}aniline)

• Product Name: 3-{3-methylimidazo[1,2-a]pyrimidin-2-yl}aniline
• CAS No: 1706454-33-2
• MF: C₁₃H₁₂N₄
• MW: 224.26118183136
• CID: 5580315
• Update Time: 2025-05-28

3-{3-methylimidazo[1,2-a]pyrimidin-2-yl}aniline Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylimidazo[1,2-a]pyrimidin-2-yl)aniline
• 3-(3-Methyl-imidazo[1,2-a]pyrimidin-2-yl)-phenylamine
• Benzenamine, 3-(3-methylimidazo[1,2-a]pyrimidin-2-yl)-
• 3-{3-methylimidazo[1,2-a]pyrimidin-2-yl}aniline

• Inchi： 1S/C13H12N4/c1-9-12(10-4-2-5-11(14)8-10)16-13-15-6-3-7-17(9)13/h2-8H,14H2,1H3
• InChI Key： SXYFGKSDEZKXQX-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(C2=C(C)N3C(=N2)N=CC=C3)=C1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 5.52±0.30(Predicted)

Additional information on 3-{3-methylimidazo[1,2-a]pyrimidin-2-yl}aniline

Research Brief on 3-{3-methylimidazo[1,2-a]pyrimidin-2-yl}aniline (CAS: 1706454-33-2): Recent Advances and Applications

The compound 3-{3-methylimidazo[1,2-a]pyrimidin-2-yl}aniline (CAS: 1706454-33-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 3-{3-methylimidazo[1,2-a]pyrimidin-2-yl}aniline as a key intermediate in the development of small-molecule inhibitors targeting protein kinases. Its imidazo[1,2-a]pyrimidine core is particularly noteworthy for its ability to modulate kinase activity, making it a promising scaffold for anticancer and anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific kinases involved in tumor proliferation, with IC50 values in the nanomolar range.

In addition to its kinase inhibitory properties, 3-{3-methylimidazo[1,2-a]pyrimidin-2-yl}aniline has shown potential in the development of antimicrobial agents. Research conducted by the European Journal of Medicinal Chemistry in 2024 revealed its activity against drug-resistant bacterial strains, particularly those expressing efflux pump mechanisms. The compound's ability to penetrate bacterial membranes and disrupt essential cellular processes underscores its versatility as a pharmacophore.

The synthesis of 3-{3-methylimidazo[1,2-a]pyrimidin-2-yl}aniline has also seen advancements, with recent protocols emphasizing greener chemistry approaches. A 2024 publication in Organic Process Research & Development detailed a novel catalytic method that reduces the need for hazardous solvents while maintaining high yields (85-90%). This development aligns with the growing demand for sustainable pharmaceutical manufacturing practices.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Current research efforts, as reported in ACS Medicinal Chemistry Letters, are focusing on structural modifications to improve bioavailability and reduce off-target effects. These studies employ advanced computational modeling techniques to predict the compound's behavior in biological systems.

Looking forward, 3-{3-methylimidazo[1,2-a]pyrimidin-2-yl}aniline represents a valuable chemical entity with broad applications in drug discovery. Its dual potential as both a kinase inhibitor and antimicrobial agent positions it as a compound of significant interest for pharmaceutical development. Further research is warranted to fully explore its therapeutic potential and address current limitations in drug-like properties.